Cas no 72561-05-8 (1-[(5-Bromothien-2-yl)sulfonyl]piperazine)

• Product Name: 1-[(5-Bromothien-2-yl)sulfonyl]piperazine
• CAS No: 72561-05-8
• MF: C₈H₁₁BrN₂O₂S₂
• MW: 311.219138383865
• CID: 566003
• Update Time: 2023-08-02

1-[(5-Bromothien-2-yl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• Proteinase, MyxobacterAL-1, II (9CI)
• Endoproteinase Lys-C
• Endoproteinase Lys-C from Lysobacter enzymogenes
• Endoproteinase Lys-C, ExcisionGrade
• Endoproteinase Lys-C, Lysobacter enzymogenes
• protease from lysobacter enzymogenes
• 1-[(5-bromothien-2-yl)sulfonyl]piperazine
• 1-((5-Bromothiophen-2-yl)sulfonyl)piperazine
• 1-(5-bromothiophen-2-yl)sulfonylpiperazine
• 1-[(5-bromo-2-thienyl)sulfonyl]piperazine
• 1-[(5-bromothiophen-2-yl)sulfonyl]piperazine
• 5-bromo-2-(piperazinylsulfonyl)thiophene
• 1-((5-BROMO-2-THIENYL)SULFONYL)PIPERAZINE
• C8H11BrN2O2S2
• MLS000773850
• HMS2748A16
• 4-Formyl-3-methoxy-phenoxyaceticacid
• 8762AE
• BBL017577
• SBB040505
• STK450307
• 1-[(5-Bromothien-2-yl)sulfonyl]piperazine

• Inchi： 1S/C8H11BrN2O2S2/c9-7-1-2-8(14-7)15(12,13)11-5-3-10-4-6-11/h1-2,10H,3-6H2
• InChI Key： HTOPNGXLBAAAHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCNCC1)(=O)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86

Experimental Properties

• Color/Form: White powder
• Solubility: Not determined

1-[(5-Bromothien-2-yl)sulfonyl]piperazine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： 22-26-36/37-45
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：